Cas no 1261498-95-6 (3,4'-Bis(trifluoromethyl)-5-iodobiphenyl)

• Product Name: 3,4'-Bis(trifluoromethyl)-5-iodobiphenyl
• CAS No: 1261498-95-6
• MF: C₁₄H₇F₆I
• MW: 416.10027718544
• CID: 4789675
• Update Time: 2025-09-23

3,4'-Bis(trifluoromethyl)-5-iodobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)-5-iodobiphenyl

• Inchi： 1S/C14H7F6I/c15-13(16,17)10-3-1-8(2-4-10)9-5-11(14(18,19)20)7-12(21)6-9/h1-7H
• InChI Key： IHMSKGWWXRJPGP-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=C(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 342
• XLogP3: 6
• Topological Polar Surface Area: 0